Cas no 857759-50-3 (4,5-Dichloroquinolin-3-amine)

• Product Name: 4,5-Dichloroquinolin-3-amine
• CAS No: 857759-50-3
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• CID: 1094195
• PubChem ID: 57447003
• Update Time: 2025-09-28

4,5-Dichloroquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloroquinolin-3-amine
• 857759-50-3
• SCHEMBL2707598
• SB71198

• Inchi： 1S/C9H6Cl2N2/c10-5-2-1-3-7-8(5)9(11)6(12)4-13-7/h1-4H,12H2
• InChI Key： RNUPSHUBBPWFHV-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=CC=C(C2=1)Cl)N

Computed Properties

• Exact Mass: 211.9908036g/mol
• Monoisotopic Mass: 211.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 4,5-Dichloroquinolin-3-amine

Comprehensive Overview of 4,5-Dichloroquinolin-3-amine (CAS No. 857759-50-3): Properties, Applications, and Research Insights

4,5-Dichloroquinolin-3-amine (CAS No. 857759-50-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This chlorinated quinoline derivative features a dichloro-substituted quinoline core with an amine functional group at the 3-position, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "4,5-Dichloroquinolin-3-amine synthesis", "CAS 857759-50-3 applications", and "quinoline amine derivatives", reflecting its relevance in modern chemical development.

The compound's molecular structure (C₉H₆Cl₂N₂) contributes to its stability and reactivity, enabling diverse transformations. Recent studies highlight its role as a key building block in designing antimicrobial agents and kinase inhibitors, aligning with the growing demand for novel therapeutic scaffolds. Searches for "quinoline-based drug discovery" and "chlorinated heterocycles in medicine" underscore its intersection with trending topics in medicinal chemistry. Analytical techniques such as HPLC and NMR are commonly employed to verify the purity of CAS 857759-50-3, ensuring compliance with industry standards.

Beyond pharmaceuticals, 4,5-Dichloroquinolin-3-amine finds utility in material science, particularly in developing organic semiconductors and fluorescent probes. This aligns with the surge in interest around "functionalized quinolines for optoelectronics"—a hot topic in renewable energy and sensor technology. Environmental considerations also drive queries like "green synthesis of quinoline amines", prompting innovations in catalytic methods to reduce waste during production.

Handling 857759-50-3 requires adherence to standard laboratory safety protocols, though it is not classified as hazardous under typical conditions. Its shelf life and storage recommendations (e.g., inert atmosphere, low temperature) are frequently searched, reflecting practical concerns among end-users. The compound’s structure-activity relationships (SAR) are another focal point, with researchers exploring modifications to enhance selectivity in target binding—a theme resonant in AI-driven molecular design discussions.

In summary, 4,5-Dichloroquinolin-3-amine exemplifies the convergence of traditional heterocyclic chemistry and cutting-edge applications. Its adaptability across disciplines—from drug development to advanced materials—positions it as a high-value chemical entity, while ongoing studies address scalability and sustainability challenges. For those investigating "CAS 857759-50-3 suppliers" or "quinoline amine spectral data", this compound offers a compelling case study in innovation-driven chemical research.